2-Ethylpyrazine
2-Ethylpyrazine
Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or fried potato, bread, roasted peanuts, and cooked shrimp, as well as cocoa, coffee, and tea. It has a musty, nutty, buttery, peanut odor and a chocolate-peanut taste. It has a role as a fragrance, a flavouring agent and a Maillard reaction product.
2-Ethylpyrazine is a natural product found in Camellia sinensis, Perilla frutescens, and other organisms with data available.
2-Ethylpyrazine is a natural product found in Camellia sinensis, Perilla frutescens, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
13925-00-3
VCID:
VC21091299
InChI:
InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3
SMILES:
CCC1=NC=CN=C1
Molecular Formula:
C6H8N2
Molecular Weight:
108.14 g/mol
2-Ethylpyrazine
CAS No.: 13925-00-3
Cat. No.: VC21091299
Molecular Formula: C6H8N2
Molecular Weight: 108.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethylpyrazine is a member of the class of pyrazines that is pyrazine in which one of the hydrogens is replaced by an ethyl group. Found particularly in cereals and cereal products, it is present in baked or fried potato, bread, roasted peanuts, and cooked shrimp, as well as cocoa, coffee, and tea. It has a musty, nutty, buttery, peanut odor and a chocolate-peanut taste. It has a role as a fragrance, a flavouring agent and a Maillard reaction product. 2-Ethylpyrazine is a natural product found in Camellia sinensis, Perilla frutescens, and other organisms with data available. |
|---|---|
| CAS No. | 13925-00-3 |
| Molecular Formula | C6H8N2 |
| Molecular Weight | 108.14 g/mol |
| IUPAC Name | 2-ethylpyrazine |
| Standard InChI | InChI=1S/C6H8N2/c1-2-6-5-7-3-4-8-6/h3-5H,2H2,1H3 |
| Standard InChI Key | KVFIJIWMDBAGDP-UHFFFAOYSA-N |
| SMILES | CCC1=NC=CN=C1 |
| Canonical SMILES | CCC1=NC=CN=C1 |
| Boiling Point | 152.00 to 153.00 °C. @ 760.00 mm Hg |
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